1-(4-bromo-2H-1,2,3-triazol-2-yl)cyclopropane-1-carbaldehyde
Overview
Description
1-(4-Bromo-2H-1,2,3-triazol-2-yl)cyclopropane-1-carbaldehyde (CPCA) is a novel chemical compound that has been recently synthesized and studied for its potential applications in a variety of scientific fields. CPCA is a bicyclic heterocyclic compound containing a bromine atom and two nitrogen atoms in its structure. It is a member of the 1,2,3-triazole family and has been found to possess interesting properties, such as anti-inflammatory, anti-microbial, and anti-cancer activities. CPCA has the potential to be utilized in a range of scientific research applications, such as drug discovery, disease diagnosis, and drug delivery systems.
Scientific Research Applications
1-(4-bromo-2H-1,2,3-triazol-2-yl)cyclopropane-1-carbaldehyde has been studied for its potential applications in a variety of scientific fields, such as drug discovery, disease diagnosis, and drug delivery systems. It has been found to possess anti-inflammatory, anti-microbial, and anti-cancer activities, making it a promising compound for drug development. In addition, this compound has been studied for its potential use in the development of novel imaging agents for the diagnosis and monitoring of diseases. It has also been studied for its potential to be used as a drug delivery system, as it can be used to transport therapeutic agents to specific target sites.
Mechanism of Action
1-(4-bromo-2H-1,2,3-triazol-2-yl)cyclopropane-1-carbaldehyde has been found to possess anti-inflammatory, anti-microbial, and anti-cancer activities, making it a promising compound for drug development. The exact mechanism of action of this compound is still under investigation, however, it is thought to involve the inhibition of certain enzymes and pathways involved in inflammation, microbial growth, and cancer cell proliferation. Specifically, this compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, as well as the activity of matrix metalloproteinases (MMPs), enzymes involved in the degradation of extracellular matrix proteins. Additionally, this compound has been found to inhibit the activity of topoisomerase I, an enzyme involved in DNA replication, and thus may be involved in the inhibition of cancer cell growth.
Biochemical and Physiological Effects
This compound has been found to possess anti-inflammatory, anti-microbial, and anti-cancer activities, making it a promising compound for drug development. In particular, this compound has been found to possess anti-inflammatory effects, as it has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation. Additionally, this compound has been found to inhibit the activity of matrix metalloproteinases (MMPs), enzymes involved in the degradation of extracellular matrix proteins, which can lead to reduced inflammation. This compound has also been found to possess anti-microbial effects, as it has been found to inhibit the growth of a variety of bacterial and fungal species. Finally, this compound has been found to possess anti-cancer effects, as it has been found to inhibit the activity of topoisomerase I, an enzyme involved in DNA replication, and thus may be involved in the inhibition of cancer cell growth.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(4-bromo-2H-1,2,3-triazol-2-yl)cyclopropane-1-carbaldehyde in laboratory experiments include its low cost, easy availability, and its potential to be used as a drug delivery system. Additionally, this compound has been found to possess anti-inflammatory, anti-microbial, and anti-cancer activities, making it a promising compound for drug development. However, there are some limitations to using this compound in laboratory experiments, such as its instability in acidic conditions, its tendency to form insoluble complexes with other compounds, and its potential to produce toxic byproducts.
Future Directions
Future research directions for 1-(4-bromo-2H-1,2,3-triazol-2-yl)cyclopropane-1-carbaldehyde include further investigation into its mechanism of action, as well as its potential for use in drug discovery, disease diagnosis, and drug delivery systems. Additionally, further research should be conducted to explore the potential of this compound to be used as an imaging agent for the diagnosis and monitoring of diseases. Additionally, further research should be conducted to explore the potential of this compound to be used as a therapeutic agent in the treatment of various diseases. Finally, further research should be conducted to explore the potential of this compound to be used as a drug delivery system, as it has the potential to transport therapeutic agents to specific target sites.
Synthesis Methods
1-(4-bromo-2H-1,2,3-triazol-2-yl)cyclopropane-1-carbaldehyde can be synthesized using a three-step process, involving the reaction of 4-bromo-2H-1,2,3-triazole with cyclopropanecarboxaldehyde. The first step involves the reaction of 4-bromo-2H-1,2,3-triazole with cyclopropanecarboxaldehyde in the presence of a base, such as sodium hydroxide, to form a cyclopropylidene intermediate. This intermediate is then reacted with a nucleophile, such as dimethylsulfoxide (DMSO), to form the desired this compound product.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-(4-bromo-2H-1,2,3-triazol-2-yl)cyclopropane-1-carbaldehyde' involves the use of a cyclopropane ring and a 1,2,3-triazole ring. The aldehyde group is introduced through a reaction with a suitable reagent. The bromine atom is introduced through a substitution reaction. The synthesis pathway involves the following steps: cyclopropanation, azide-alkyne cycloaddition, and bromination.", "Starting Materials": [ "Cyclopropane", "4-bromo-1-ethynyl-1H-1,2,3-triazole", "Sodium azide", "Copper(I) iodide", "Sodium ascorbate", "Acetic acid", "Sodium bromide", "Hydrogen peroxide", "Sodium hydroxide", "Methanol", "Ethanol" ], "Reaction": [ "Step 1: Cyclopropanation of 4-bromo-1-ethynyl-1H-1,2,3-triazole with cyclopropane using copper(I) iodide and sodium ascorbate as catalysts in methanol.", "Step 2: Azide-alkyne cycloaddition of the cyclopropane-triazole intermediate with sodium azide in the presence of copper(I) iodide and sodium ascorbate as catalysts in ethanol.", "Step 3: Bromination of the resulting cyclopropane-1,2,3-triazole intermediate with sodium bromide and hydrogen peroxide in the presence of sodium hydroxide and acetic acid as solvents." ] } | |
| 2763756-39-2 | |
Molecular Formula |
C6H6BrN3O |
Molecular Weight |
216.04 g/mol |
IUPAC Name |
1-(4-bromotriazol-2-yl)cyclopropane-1-carbaldehyde |
InChI |
InChI=1S/C6H6BrN3O/c7-5-3-8-10(9-5)6(4-11)1-2-6/h3-4H,1-2H2 |
InChI Key |
OBFCJUVSBOWTDN-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1(C=O)N2N=CC(=N2)Br |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
